Cas no 1000342-30-2 (Methyl 5-bromo-1H-indazole-6-carboxylate)
1000342-30-2 structure
Product Name:Methyl 5-bromo-1H-indazole-6-carboxylate
CAS No:1000342-30-2
MF:C9H7BrN2O2
MW:255.068081140518
MDL:MFCD09749941
CID:840990
PubChem ID:24729390
Update Time:2025-04-19
Methyl 5-bromo-1H-indazole-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-bromo-1H-indazole-6-carboxylate
- 1H-INDAZOLE-6-CARBOXYLIC ACID, 5-BROMO-, METHYL ESTER
- 5-Bromo-methyl [1H]indazole-6-carboxylate
- AK103865
- ANW-64407
- CTK8C0266
- QC-10673
- 5-Bromo-1H-indazole-6-carboxylic acid methyl ester
- Methyl5-Bromo-1H-indazole-6-carboxylate
- 0043AA
- FCH1393001
- SY035923
- OR305115
- AB0092364
- AX8235404
- Methyl 5-bromo-1H-indazole-6-ca
- SS-6015
- EN300-316800
- DB-058235
- AC-29534
- 1000342-30-2
- DTXCID20597487
- SCHEMBL18554980
- BCP30606
- methyl 5-bromo-2H-indazole-6-carboxylate
- Methyl 5-bromo-1H-indazole-6-carboxylate, 95%
- AKOS016006394
- MFCD09749941
- CS-W005943
- DTXSID10646736
-
- MDL： MFCD09749941
- Inchi： 1S/C9H7BrN2O2/c1-14-9(13)6-3-8-5(2-7(6)10)4-11-12-8/h2-4H,1H3,(H,11,12)
- InChI Key： OMGXGABLIDYSNN-UHFFFAOYSA-N
- SMILES： BrC1=CC2C=NNC=2C=C1C(=O)OC
Computed Properties
- Exact Mass: 253.96911
- Monoisotopic Mass: 253.96909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55
- XLogP3: 2.1
Experimental Properties
- Density: 1.709±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.38 g/l) (25 º C),
- PSA: 54.98
Methyl 5-bromo-1H-indazole-6-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
Methyl 5-bromo-1H-indazole-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 230161-250mg |
Methyl 5-bromo-1H-indazole-6-carboxylate |
1000342-30-2 | 95% | 250mg |
￡15.00 | 2022-02-28 | |
| Fluorochem | 230161-1g |
Methyl 5-bromo-1H-indazole-6-carboxylate |
1000342-30-2 | 95% | 1g |
￡34.00 | 2022-02-28 | |
| Fluorochem | 230161-5g |
Methyl 5-bromo-1H-indazole-6-carboxylate |
1000342-30-2 | 95% | 5g |
￡117.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UZ185-200mg |
Methyl 5-bromo-1H-indazole-6-carboxylate |
1000342-30-2 | 97% | 200mg |
￥85.0 | 2022-06-09 | |
| Apollo Scientific | OR305115-250mg |
Methyl 5-bromo-1H-indazole-6-carboxylate |
1000342-30-2 | 97% | 250mg |
£15.00 | 2025-02-20 | |
| Apollo Scientific | OR305115-1g |
Methyl 5-bromo-1H-indazole-6-carboxylate |
1000342-30-2 | 97% | 1g |
£29.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H10360-1g |
Methyl 5-bromo-1H-indazole-6-carboxylate |
1000342-30-2 | 97% | 1g |
¥80.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H10360-5g |
Methyl 5-bromo-1H-indazole-6-carboxylate |
1000342-30-2 | 97% | 5g |
¥328.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H10360-250mg |
Methyl 5-bromo-1H-indazole-6-carboxylate |
1000342-30-2 | 250mg |
¥66.0 | 2021-09-09 | ||
| Chemenu | CM111833-5g |
methyl 5-bromo-1H-indazole-6-carboxylate |
1000342-30-2 | 97% | 5g |
$308 | 2021-08-06 |
Methyl 5-bromo-1H-indazole-6-carboxylate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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